![molecular formula C14H25NO4 B1408630 8-Boc-1-oxa-8-azaspiro[4.5]decane-3-methanol CAS No. 1330763-99-9](/img/structure/B1408630.png)
8-Boc-1-oxa-8-azaspiro[4.5]decane-3-methanol
Overview
Description
“8-Boc-1-oxa-8-azaspiro[4.5]decane-3-methanol” is a chemical compound that belongs to the class of organic compounds known as spiro compounds . It is a derivative of 1-oxa-8-azaspiro[4.5]decane .
Synthesis Analysis
The synthesis of 1-oxa-8-azaspiro[4.5]decane derivatives, including “8-Boc-1-oxa-8-azaspiro[4.5]decane-3-methanol”, has been reported in the literature . The synthesis involves the design and evaluation of a series of 1-oxa-8-azaspiro[4.5]decane and 1,5-dioxa-9-azaspiro[5.5]undecane derivatives .Molecular Structure Analysis
The molecular structure of “8-Boc-1-oxa-8-azaspiro[4.5]decane-3-methanol” is characterized by a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom . The molecular formula of this compound is C8H15NO .Scientific Research Applications
Medicinal Chemistry Synthesis of Active Agents
The compound “8-Boc-1-oxa-8-azaspiro[4.5]decane-3-methanol” serves as a key intermediate in the design and synthesis of medicinally active agents. It is particularly useful in creating spirocyclic ring systems, which are commonly found as cores in natural products and pharmaceuticals .
Organic Synthesis Chiral Synthesis and Large-Scale Production
In organic chemistry, this compound is involved in the development of new synthetic methods. It has been examined for its potential in large-scale reactions and chiral synthesis, which are crucial for producing enantiomerically pure substances .
3. Chemical Research: Production of Biologically Active Compounds The synthesis of “8-Boc-1-oxa-8-azaspiro[4.5]decane-3-methanol” from commercially available reagents has been developed, highlighting its promise for the production of important biologically active compounds .
Future Directions
properties
IUPAC Name |
tert-butyl 3-(hydroxymethyl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25NO4/c1-13(2,3)19-12(17)15-6-4-14(5-7-15)8-11(9-16)10-18-14/h11,16H,4-10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRUCSSGRMPNHQM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)CC(CO2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Boc-1-oxa-8-azaspiro[4.5]decane-3-methanol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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